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Introduction
Biotinamide labeling, in conjunction with fluorochrome-conjugated streptavidin, is a powerful

and versatile technique for detecting cell surface and intracellular antigens via flow cytometry.

This system leverages the extraordinarily high affinity of streptavidin for biotin, providing a

robust method for signal amplification. This is particularly advantageous for identifying and

quantifying low-abundance targets. The small size of the biotin molecule ensures that its

conjugation to a primary antibody minimally impacts the antibody's binding affinity for its target

antigen.[1][2]

These application notes provide detailed protocols for both cell surface and intracellular

staining using biotinylated antibodies, along with guidance on data interpretation and

optimization.

Key Features and Benefits:

High Sensitivity: The biotin-streptavidin interaction facilitates significant signal amplification,

enabling the detection of rare or weakly expressed targets.[2][3]

Low Background Staining: The high specificity of the biotin-streptavidin bond minimizes non-

specific binding, resulting in a high signal-to-noise ratio.[2][4]
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Flexibility: A single biotinylated primary antibody can be paired with a wide variety of

streptavidin conjugates, offering flexibility in experimental design and multicolor panel

development.[2][3]

Isotype Independence: The biotin-streptavidin system is not dependent on the isotype of the

primary antibody, which simplifies the design of multiplex experiments.[2][4]

Principle of Biotin-Streptavidin Signal Amplification
The core of this technique is the strong, non-covalent interaction between biotin (Vitamin B7)

and streptavidin, a protein isolated from Streptomyces avidinii. Streptavidin has four high-

affinity binding sites for biotin.[4] When a primary antibody is conjugated with multiple biotin

molecules, each of these can bind to a streptavidin molecule that is, in turn, conjugated to one

or more fluorochromes. This multi-layered binding results in a significant amplification of the

fluorescent signal compared to a directly conjugated primary antibody.[5]
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Start: Single Cell Suspension

Fc Receptor Block
(10-15 min, RT)

Incubate with Biotinylated
Primary Antibody
(30-60 min, 4°C)

Wash with FACS Buffer
(3x)

Incubate with Fluorochrome-
labeled Streptavidin

(30 min, 4°C, in dark)

Wash with FACS Buffer
(2x)

Resuspend in FACS Buffer

Acquire on Flow Cytometer
 

Start: Single Cell Suspension

Perform Cell Surface Staining
(if required)

Fixation
(e.g., 4% PFA, 15-20 min, RT)

Wash with FACS Buffer

Permeabilization
(e.g., 0.1-0.5% Triton X-100 or Saponin)

Incubate with Biotinylated
Primary Antibody in Perm Buffer

(30-60 min, RT or 4°C)

Wash with Perm Buffer
(2x)

Incubate with Fluorochrome-
labeled Streptavidin in Perm Buffer

(30 min, RT, in dark)

Wash with Perm Buffer
(2x)

Resuspend in FACS Buffer

Acquire on Flow Cytometer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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